Cas no 182507-83-1 (N,N'-Bis(phenanthren-9-yl)-N,N'-diphenylbenzidine)

• Product Name: N,N'-Bis(phenanthren-9-yl)-N,N'-diphenylbenzidine
• CAS No: 182507-83-1
• MF: C₅₂H₃₆N₂
• MW: 688.855652809143
• MDL: MFCD03093245
• CID: 66210
• PubChem ID: 354335550
• Update Time: 2025-04-18

N,N'-Bis(phenanthren-9-yl)-N,N'-diphenylbenzidine Chemical and Physical Properties

Names and Identifiers

• N,N'-Bis(phenanthren-9-yl)-N,N'-diphenylbenzidine
• N,N'-Di(9-phenanthrenyl)-N,N'-diphenylbenzidine
• N-[4-[4-(N-phenanthren-9-ylanilino)phenyl]phenyl]-N-phenylphenanthren-9-amine
• [1,1'-Biphenyl]-4,4'-diamine,N,N'-di-9-phenanthrenyl-N,N'-diphenyl-(9CI)
• [1,1'-Biphenyl]-4,4'-diamine,N4,N4'-di-9-phenanthrenyl-N4,N4'-diphenyl
• <i>N<
• 4,4'-bis(9-phenanthrylphenylamino)biphenyl
• i>,<i>N<
• N,N′-Di-[(9-phenanthrenyl)-N,N′-diphenyl]-1,1′-biphenyl-4,4′-diamine
• PAPB
• N,N'-Bis(9-phenanthrenyl)-N,N'-diphenylbenzidine
• PPB
• N,N'-bis-(Phenanthren-9-yl)-N,N'-bisphenyl benzidine
• N4,N4'-di(phenanthren-9-yl)-N4,N4'-diphenyl-[1,1'-biphenyl]-4,4'-diamine
• n,n'-bis(phenanthren-9-yl)-n,n'-bis(phenyl)-benzidine
• SB66448
• N,N-Bis(phenanthren-9-yl)-N,N-diphenylbenzidine
• [1,1'-Biphenyl]-4,4'-diamine, N4,N4'-di-9-phenanthrenyl-N4,N4'-diphenyl-
• 934000-87-0
• N,N'-Bis(phenanthren-9-yl)-N,N'-bis(phenyl)-benzidine, 99% (HPLC)
• SCHEMBL185349
• MFCD03093245
• N~4~,N~4'~-Di(phenanthren-9-yl)-N~4~,N~4'~-diphenyl[1,1'-biphenyl]-4,4'-diamine
• AKOS015911922
• 182507-83-1
• D5177
• DTXSID30625008
• N-[4-[4-[N-(9-phenanthryl)anilino]phenyl]phenyl]-N-phenyl-phenanthren-9-amine

• MDL： MFCD03093245
• Inchi： 1S/C52H36N2/c1-3-17-41(18-4-1)53(51-35-39-15-7-9-21-45(39)47-23-11-13-25-49(47)51)43-31-27-37(28-32-43)38-29-33-44(34-30-38)54(42-19-5-2-6-20-42)52-36-40-16-8-10-22-46(40)48-24-12-14-26-50(48)52/h1-36H
• InChI Key： LBFXFIPIIMAZPK-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1)(C1C=CC(=CC=1)C1C=CC(=CC=1)N(C1C=CC=CC=1)C1=CC2C=CC=CC=2C2C=CC=CC1=2)C1=CC2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 688.28800
• Monoisotopic Mass: 688.287849157g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 54
• Rotatable Bond Count: 7
• Complexity: 1060
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 15
• Topological Polar Surface Area: 6.5Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 287-293 °C
• PSA: 6.48000
• LogP: 14.90600

N,N'-Bis(phenanthren-9-yl)-N,N'-diphenylbenzidine Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h1106 may be harmful by inhalation
• Warning Statement： P264+P280+P305+P351+P338+P337+P108
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： H303+H313+H110
• Storage Condition：4° CStore…,-4℃Store…Better